Cas no 1261911-70-9 (2-[3-(N-Ethylaminocarbonyl)phenyl]-6-methylbenzoic acid)

2-[3-(N-Ethylaminocarbonyl)phenyl]-6-methylbenzoic acid is a specialized organic compound featuring a benzoic acid core substituted with a methyl group at the 6-position and an N-ethylaminocarbonylphenyl moiety at the 2-position. This structure imparts unique reactivity and functional versatility, making it valuable in synthetic chemistry applications, particularly as an intermediate in pharmaceutical or agrochemical synthesis. The presence of both carboxylic acid and amide functionalities enhances its utility in coupling reactions or as a building block for more complex molecular architectures. Its well-defined structure ensures consistent performance in research and industrial processes, while its moderate polarity facilitates handling in organic solvents.

2-[3-(N-Ethylaminocarbonyl)phenyl]-6-methylbenzoic acid structure

1261911-70-9 structure

Product Name:2-[3-(N-Ethylaminocarbonyl)phenyl]-6-methylbenzoic acid

CAS No:1261911-70-9

MF:C₁₇H₁₇NO₃

MW:283.321784734726

MDL:MFCD18321997

CID:2621990

PubChem ID:53227827

Update Time:2025-08-05

2-[3-(N-Ethylaminocarbonyl)phenyl]-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 1261911-70-9
- MFCD18321997
- 2-[3-(N-ETHYLAMINOCARBONYL)PHENYL]-6-METHYLBENZOIC ACID
- 3'-(Ethylcarbamoyl)-3-methyl[1,1'-biphenyl]-2-carboxylic acid
- DTXSID90691360
- 2-[3-(N-Ethylaminocarbonyl)phenyl]-6-methylbenzoic acid, 95%
- 2-[3-(N-Ethylaminocarbonyl)phenyl]-6-methylbenzoic acid
- MDL： MFCD18321997
- Inchi： 1S/C17H17NO3/c1-3-18-16(19)13-8-5-7-12(10-13)14-9-4-6-11(2)15(14)17(20)21/h4-10H,3H2,1-2H3,(H,18,19)(H,20,21)
- InChI Key： SFPIHKCVJYVTFJ-UHFFFAOYSA-N
- SMILES： OC(C1C(C)=CC=CC=1C1C=CC=C(C(NCC)=O)C=1)=O

Computed Properties

Exact Mass: 283.12084340Da
Monoisotopic Mass: 283.12084340Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 382
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 66.4Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329272-5 g	2-[3-(N-Ethylaminocarbonyl)phenyl]-6-methylbenzoic acid, 95%; .	1261911-70-9	95%	5g	€1159.00	2023-04-26
abcr	AB329272-5g	2-[3-(N-Ethylaminocarbonyl)phenyl]-6-methylbenzoic acid, 95%; .	1261911-70-9	95%	5g	€1159.00	2025-03-19